Cas no 448212-00-8 ((Z)-(4-Ethoxy-4-oxo-2-buten-2-yl)boronic Acid Pinacol Ester)

• Product Name: (Z)-(4-Ethoxy-4-oxo-2-buten-2-yl)boronic Acid Pinacol Ester
• CAS No: 448212-00-8
• MF: C₁₂H₂₁BO₄
• MW: 240.103744268417
• MDL: MFCD30718738
• CID: 4650061
• PubChem ID: 57413152
• Update Time: 2024-11-04

(Z)-(4-Ethoxy-4-oxo-2-buten-2-yl)boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• (Z)-(4-Ethoxy-4-oxo-2-buten-2-yl)boronic Acid Pinacol Ester
• (Z)-3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-2-butenoic acid ethyl ester
• 2-Butenoic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethylester, (2Z)-
• CS-12420
• Ethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-2-enoate
• EN300-7365598
• CS-0147696
• 448212-00-8
• SCHEMBL13168887
• AKOS032455875
• Z2867491008
• 2209098-38-2
• MFCD30718738
• (Z)-ethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-2-enoate
• ethyl (2Z)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)but-2-enoate
• AC2258
• ethyl (Z)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-2-enoate
• Ethyl (Z)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-butenoate
• starbld0027469

• MDL： MFCD30718738
• Inchi： 1S/C12H21BO4/c1-7-15-10(14)8-9(2)13-16-11(3,4)12(5,6)17-13/h8H,7H2,1-6H3/b9-8+
• InChI Key： DFGFDUCQEBGHBQ-CMDGGOBGSA-N
• SMILES： O1B(/C(=C/C(=O)OCC)/C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 240.1532893g/mol
• Monoisotopic Mass: 240.1532893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters